Cas no 2228452-21-7 (tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2228452-21-7
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6000709
• PubChem ID: 165652370
• Update Time: 2025-05-19

tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate
• EN300-1871966
• 2228452-21-7
• tert-butyl N-[3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C15H24N2O3/c1-14(2,3)20-13(19)17-10-6-7-12(18)11(8-10)15(4,5)9-16/h6-8,18H,9,16H2,1-5H3,(H,17,19)
• InChI Key： PPQMCMWXJJOZOE-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)C(C)(C)CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate

Introduction to Tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228452-21-7)

Tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2228452-21-7, represents a novel class of derivatives with potential applications in drug development and molecular probes. Its unique structural features, including a tert-butyl protecting group, an N-substituted hydroxyphenylcarbamate moiety, and a branched 1-amino-2-methylpropan-2-yl side chain, make it a versatile intermediate for synthetic chemists and medicinal chemists alike.

The tert-butyl group at the nitrogen position of the carbamate moiety serves as an effective protecting group, commonly used to shield reactive amine functionalities during synthetic transformations. This feature is particularly valuable in multi-step syntheses where selective reactivity is crucial. The presence of the 4-hydroxyphenyl ring introduces hydrophilic and aromatic properties, enhancing solubility and binding affinity in biological systems. Furthermore, the 1-amino-2-methylpropan-2-yl (isobutylamino) substituent contributes to steric bulk and potential interactions with biological targets, making this compound a promising candidate for structure-activity relationship (SAR) studies.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as transition-state analogs, mimicking enzymatic intermediates and thus inhibiting enzyme activity. The N-substituted hydroxyphenylcarbamate scaffold has been explored in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents. For instance, derivatives of this type have shown promise in preclinical studies as modulators of metabolic pathways associated with inflammation and cancer.

Recent advancements in computational chemistry have enabled the rapid design and optimization of carbamate-based molecules. Molecular docking studies using tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate have revealed potential binding interactions with various protein targets. These virtual screening approaches have accelerated the discovery process by identifying lead compounds with high affinity for therapeutic targets. The combination of experimental synthesis and computational modeling has become indispensable in modern drug discovery pipelines.

The synthesis of tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate involves a series of well-established organic reactions, including condensation reactions, nucleophilic substitutions, and protecting group chemistry. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce functional groups with high precision. These methodologies align with green chemistry principles by minimizing waste and reducing hazardous byproducts.

The pharmacological profile of this compound is under active investigation in several research laboratories. Initial studies have suggested that derivatives of this class exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, structural analogs have shown potential as neuroprotective agents, targeting enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The hydroxyl group on the phenyl ring provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

The role of computational tools in understanding the biological activity of tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate cannot be overstated. Quantum mechanical calculations have been used to predict the electronic structure and reactivity of this molecule. These insights have guided synthetic strategies to enhance potency and selectivity. Furthermore, machine learning algorithms have been trained on large datasets of bioactive compounds to predict new pharmacophores embedded within this scaffold. Such innovations are reshaping how new drugs are discovered and developed.

In conclusion, tert-butyl N-3-(1-amino-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228452-21-7) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development. Its unique structural features make it a valuable intermediate for synthetic applications, while its potential biological activities position it as a promising candidate for future therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicinal chemistry and biotechnology.